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Compound of Interest

Compound Name: Trichostatin C

Cat. No.: B015485 Get Quote

Application Notes and Protocols for Trichostatin
C
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

Trichostatin C (TSC), a glycosylated derivative of the histone deacetylase (HDAC) inhibitor

Trichostatin A. Proper handling and storage are critical for maintaining the compound's stability

and ensuring reproducible experimental results.

Product Information and Physical Properties
Trichostatin C is typically supplied as a solid and should be handled with care, considering it a

hazardous material until further toxicological information is available.

Property Value Source

Supplied As Solid [1]

Storage Temperature -20°C [1][2]

Stability (as solid) ≥ 4 years at -20°C [1][2]

Molecular Formula C₂₃H₃₂N₂O₈ [1][2]

Molecular Weight 464.5 g/mol [1][2]
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Solubility
Trichostatin C exhibits good solubility in various organic solvents but is sparingly soluble in

aqueous solutions.[1]

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble [1][2]

Ethanol Soluble [1][2]

Methanol Soluble [1][2]

Dimethyl Formamide (DMF) Soluble [1][2]

Aqueous Buffers Sparingly Soluble [1]

To enhance aqueous solubility, it is recommended to first dissolve Trichostatin C in an organic

solvent and then dilute this stock solution into the aqueous buffer or isotonic saline.[1] When

preparing for biological experiments, ensure the final concentration of the organic solvent is

minimal to avoid any physiological effects.[1]

Protocol for Preparation of a Trichostatin C Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust the mass

and volume accordingly for different desired concentrations.

Materials:

Trichostatin C (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips
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Procedure:

Equilibration: Allow the vial of solid Trichostatin C to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: In a fume hood, carefully weigh the desired amount of Trichostatin C. For

example, to prepare 1 ml of a 10 mM stock solution, weigh out 4.645 mg of Trichostatin C.

Dissolution:

Transfer the weighed Trichostatin C to a sterile polypropylene tube.

Add the appropriate volume of anhydrous DMSO. For a 10 mM stock from 4.645 mg, add

1 ml of DMSO.

Purge the headspace of the tube with an inert gas to displace oxygen, which can degrade

the compound over time.[1]

Cap the tube tightly and vortex gently until the solid is completely dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C.

Storage and Stability
Proper storage is crucial for maintaining the integrity of Trichostatin C.
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Form
Storage
Temperature

Stability
Recommendati
ons

Source

Solid -20°C ≥ 4 years Keep desiccated. [1][2]

Stock Solution in

Organic Solvent

(e.g., DMSO)

-20°C

Up to 3 months

(inferred from

Trichostatin A

data)

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

[3][4]

Aqueous

Solution
2-8°C

Not

recommended

for more than

one day

Prepare fresh for

each experiment.
[1]

Experimental Workflow and Logic Diagrams
The following diagrams, generated using the DOT language, visualize the key processes for

handling Trichostatin C.
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Experimental Workflow for Trichostatin C Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate vial to room temperature

Weigh Trichostatin C

Add anhydrous DMSO

Purge with inert gas

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a Trichostatin C stock solution.
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Decision Tree for Trichostatin C Storage

Trichostatin C Form?

Solid

As supplied

Stock Solution (in Organic Solvent)

Prepared stock

Aqueous Working Solution

Diluted for experiment

Store at -20°C, desiccated Aliquot and store at -20°C Prepare fresh, do not store

Click to download full resolution via product page

Caption: Logic for appropriate storage of different Trichostatin C forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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